Cas no 56750-14-2 (2(3H)-Oxazolethione, 5-methyl-)
56750-14-2 structure
Product Name:2(3H)-Oxazolethione, 5-methyl-
CAS No:56750-14-2
MF:C4H5NOS
MW:115.153599500656
CID:347971
PubChem ID:13226147
Update Time:2025-04-19
2(3H)-Oxazolethione, 5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Oxazolethione, 5-methyl-
- 5-methyl-3H-1,3-oxazole-2-thione
- SCHEMBL6801932
- SCHEMBL8356299
- 56750-14-2
- DTXSID30530042
- 5-Methyl-1,3-oxazole-2(3H)-thione
- AKOS017408027
- AKOS006354168
-
- Inchi: 1S/C4H5NOS/c1-3-2-5-4(7)6-3/h2H,1H3,(H,5,7)
- InChI Key: UJWIVWWFYFDSKX-UHFFFAOYSA-N
- SMILES: S=C1NC=C(C)O1
Computed Properties
- Exact Mass: 115.00925
- Monoisotopic Mass: 115.00918496g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 53.4Ų
Experimental Properties
- PSA: 21.26
2(3H)-Oxazolethione, 5-methyl- Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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